5,7-Dichloro-3,4-dihydro-1H-isoquinoline-2-sulfonyl fluoride

• IUPAC Name: 5,7-dichloro-3,4-dihydro-1H-isoquinoline-2-sulfonyl fluoride
• InChI: InChI=1S/C9H8Cl2FNO2S/c10-7-3-6-5-13(16(12,14)15)2-1-8(6)9(11)4-7/h3-4H,1-2,5H2
• InChI Key: PIVQJBLIOOEEOH-UHFFFAOYSA-N
• Canonical SMILES: C1CN(CC2=C1C(=CC(=C2)Cl)Cl)S(=O)(=O)F
• Molecular Formula: C9H8Cl2FNO2S
• Molecular Weight: 284.13 g/mol
• CAS No.: 2411270-69-2

Description

The compound “5,7-Dichloro-3,4-dihydro-1H-isoquinoline-2-sulfonyl fluoride” is a derivative of isoquinoline, which is a heterocyclic aromatic organic compound. It has a bicyclic structure, consisting of a benzene ring fused to a pyridine ring. This compound has been substituted at the 5 and 7 positions with chlorine atoms and at the 2 position with a sulfonyl fluoride group.

Molecular Structure Analysis

The molecular structure of this compound would be characterized by the presence of the isoquinoline ring system, with the two chlorine atoms and the sulfonyl fluoride group attached at the specified positions. The sulfonyl fluoride group would likely have a strong influence on the reactivity of the compound.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would be influenced by the presence of the chlorine and sulfonyl fluoride groups. These groups are likely to make the compound relatively polar and could also influence its boiling and melting points.

Mechanism of Action

The mechanism of action of this compound would depend on its intended use. For example, if it were being used as a pharmaceutical, its mechanism of action would depend on the biological target it interacts with.

Future Directions

The future directions for research on this compound would likely depend on its intended applications. For example, if it shows promise as a pharmaceutical, future research might focus on optimizing its synthesis, studying its mechanism of action, and evaluating its safety and efficacy in preclinical and clinical trials.